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Introduction
Arachidic acid, also known as icosanoic acid, is a saturated fatty acid with a 20-carbon

backbone (C20:0). As a very-long-chain saturated fatty acid (VLCFA), its metabolic pathways,

physiological roles, and analytical methodologies are of significant interest in various fields of

biomedical research, including metabolic disorders and neurological health. Unlike its

unsaturated counterpart, arachidonic acid, which is a key inflammatory mediator, arachidic

acid's roles are more subtle yet crucial for cellular structure and function. This guide provides a

detailed overview of the core metabolic pathways of arachidic acid, quantitative data, and

relevant experimental protocols.

Arachidic acid is a minor component of several dietary sources, including peanut oil, corn oil,

and cocoa butter.[1][2][3] It can also be synthesized endogenously through the elongation of

stearic acid or the hydrogenation of arachidonic acid.[1][4] Its metabolism is distinct from that of

shorter-chain fatty acids, primarily involving peroxisomal beta-oxidation.[5][6] Furthermore,

arachidic acid is a constituent of complex lipids such as sphingolipids, highlighting its

importance in membrane biology and cell signaling.[1]
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The primary catabolic pathway for arachidic acid is beta-oxidation, which occurs predominantly

in peroxisomes due to its very-long-chain nature.[5][7] Fatty acids with more than 20 carbons

are primarily shortened in peroxisomes before the resulting medium-chain fatty acids are

further oxidized in the mitochondria.[6] The complete oxidation of arachidic acid requires nine

cycles of beta-oxidation.[8]

The key steps in the peroxisomal beta-oxidation of arachidic acid are as follows:

Activation: Arachidic acid is activated to its coenzyme A (CoA) derivative, arachidoyl-CoA, by

a very-long-chain acyl-CoA synthetase.

Oxidation: Acyl-CoA oxidase catalyzes the first oxidative step, introducing a double bond and

producing FADH₂.

Hydration: Enoyl-CoA hydratase adds a water molecule across the double bond.

Oxidation: 3-hydroxyacyl-CoA dehydrogenase catalyzes the second oxidation step,

producing NADH.

Thiolysis: Thiolase cleaves the beta-ketoacyl-CoA, releasing a molecule of acetyl-CoA and a

fatty acyl-CoA that is two carbons shorter.

This cycle repeats until the fatty acid chain is sufficiently shortened (e.g., to octanoyl-CoA),

after which it is transported to the mitochondria for complete oxidation to CO₂ and water.[7]
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Arachidic Acid (C20:0) Very-Long-Chain
Acyl-CoA Synthetase Arachidoyl-CoA Acyl-CoA Oxidase trans-Δ²-Icosenoyl-CoA Enoyl-CoA Hydratase 3-Hydroxyarachidoyl-CoA 3-Hydroxyacyl-CoA

Dehydrogenase 3-Ketoarachidoyl-CoA Thiolase

Stearoyl-CoA (C18:0) To Mitochondria for
further oxidation

Acetyl-CoA

ATP -> AMP + PPi FAD -> FADH₂ H₂O NAD⁺ -> NADH

Stearic Acid (C18:0)

Fatty Acid Elongase
(ELOVL)

Malonyl-CoA

Arachidic Acid (C20:0)

2 NADPH -> 2 NADP⁺
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(e.g., Sphingomyelin)

ATP -> AMP + PPi
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1520049?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

